ULTREZ 10

ULTREZ 10 (CAS 195739-91-4) is a specialized, cross-linked polyacrylic acid homopolymer widely utilized as an advanced rheology modifier, thickener, and suspending agent in pharmaceutical and personal care formulations. Unlike traditional carbomers, it is engineered with a proprietary self-wetting mechanism that allows the white, low-dusting powder to rapidly hydrate without the need for high-shear agitation. The compound delivers high yield values and forms highly transparent aqueous or hydro-alcoholic gels upon neutralization. Its primary procurement value lies in its ability to dramatically streamline manufacturing workflows by reducing batch processing time while ensuring strict regulatory compliance through a toxicologically preferred polymerization solvent system .

Substituting ULTREZ 10 with older-generation carbomers, such as Carbopol 940 or 934, introduces severe processability and compliance risks. Traditional carbomers are notoriously difficult to disperse, requiring vigorous, high-shear mixing or hours of hydration to prevent the formation of indispersible agglomerates, commonly known as fish-eyes. Furthermore, legacy carbomers like 940 and 934 were historically polymerized in benzene, posing unacceptable residual solvent toxicity risks for modern pharmaceutical and cosmetic procurement . Generic polyacrylic acids also exhibit higher unneutralized dispersion viscosities, which can severely clog mixing tanks and process lines prior to the neutralization step, whereas ULTREZ 10 maintains a fluid, pumpable state until activated by a base .

Self-Wetting Kinetics

ULTREZ 10 is engineered for rapid self-wetting, achieving full dispersion in an average of 4.6 minutes without the need for mechanical agitation. In stark contrast, traditional Carbopol 940 requires vigorous high-shear mixing or prolonged soaking to prevent the formation of indispersible lumps . This self-wetting property directly eliminates the need for eductors or specialized high-shear milling equipment during the compounding phase.

Allows manufacturers to drastically reduce energy costs and batch processing times while preventing batch failure due to agglomeration.

Toxicologically Preferred Solvent

Legacy rheology modifiers such as Carbopol 934 and 940 are polymerized using benzene, a known carcinogen, which complicates regulatory approvals for topical and oral formulations. ULTREZ 10 is synthesized in a toxicologically preferred cosolvent system consisting of ethyl acetate and cyclohexane, completely eliminating benzene from the manufacturing supply chain . This ensures compliance with modern ICH Q3C guidelines for residual solvents.

Critical for procurement teams ensuring raw materials meet stringent pharmaceutical (NF/EP) and cosmetic safety standards.

Pre-Neutralization Fluidity

A major limitation of traditional carbomers is that their acidic, unneutralized dispersions are highly viscous, making them difficult to pump through standard manufacturing lines. ULTREZ 10 provides dispersions in water that are significantly lower in viscosity prior to neutralization compared to legacy polymers . This allows formulators to prepare highly concentrated masterbatches that remain fluid and pumpable until the final neutralization step triggers the viscosity spike.

Prevents equipment strain and allows for more flexible, high-throughput manufacturing line designs.

Neutralized Thickening Efficiency

Once neutralized to a pH of 7.3 to 7.8, ULTREZ 10 exhibits an exceptionally high yield value, generating a viscosity of 45,000 to 65,000 mPa·s (cP) at just 0.5% active polymer concentration. This matches or exceeds the thickening efficiency of Carbopol 980 and 940, allowing procurement teams to achieve permanent suspension of insoluble particles and structural stability in gels at extremely low usage levels, thereby optimizing raw material costs.

Reduces the volume of rheology modifier required per batch, lowering overall formulation costs while maintaining structural performance.

Quick-Break Sensory Profile

ULTREZ 10 is intentionally designed as an electrolyte-sensitive polymer. When applied to a salt-containing substrate such as human skin, the microgel network deswells and breaks rapidly, releasing the solvent phase to deliver a high degree of wetness and a light, non-tacky feel . In contrast, electrolyte-resistant polymers like Carbopol Ultrez 30 retain their structural integrity upon skin contact, resulting in a heavier, creamier rubout with longer play time.

Allows formulators to specifically procure for 'refreshing, quick-absorbing' sensory claims in skincare and topical gels.

High-Clarity Hydro-Alcoholic Gels

Leveraging its 45,000–65,000 cP yield value at just 0.5% concentration, ULTREZ 10 is a highly effective choice for crystal-clear hand sanitizers and hair styling gels where aesthetic transparency and short-flow, non-drip rheology are critical .

Benzene-Free Topical Excipients

Because it is polymerized in a toxicologically preferred ethyl acetate/cyclohexane cosolvent rather than benzene, ULTREZ 10 serves as a compliant, safe rheology modifier for medicated dermatological gels and transdermal formulations .

High-Throughput Emulsion Manufacturing

For facilities lacking high-shear mixing equipment, the 4.6-minute self-wetting property and low unneutralized viscosity of ULTREZ 10 eliminate the risk of agglomeration, preventing batch loss and accelerating production cycles for lotions and creams .

Quick-Break Skincare Serums

Utilizing its deliberate electrolyte sensitivity, ULTREZ 10 is procured for facial serums and after-sun gels where a rapid structural break upon skin contact is required to deliver a refreshing, weightless sensory experience .